Cas no 2172271-37-1 ({5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172271-37-1
• MF: C₁₂H₂₄N₄O
• MW: 240.345162391663
• CID: 5846386
• PubChem ID: 165591894
• Update Time: 2025-07-14

{5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2172271-37-1
• EN300-1597230
• {[5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C12H24N4O/c1-6-10(7-2)16-12(9(3)17-5)11(8-13-4)14-15-16/h9-10,13H,6-8H2,1-5H3
• InChI Key： MFSXDCHCNSHZKT-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CNC)N=NN1C(CC)CC

Computed Properties

• Exact Mass: 240.19501140g/mol
• Monoisotopic Mass: 240.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Additional information on {5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172271-37-1)

{5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172271-37-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and bioactivity. The presence of a methoxyethyl group and a pentan-3-yl substituent adds to its complexity and functionality, making it a promising candidate for various pharmaceutical applications.

The synthesis of {5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful method in click chemistry. This reaction is highly efficient and selective, allowing for the formation of the 1,2,3-triazole ring with excellent yields. The versatility of this synthetic route has enabled researchers to explore a wide range of functional groups and substituents, further enhancing the compound's potential for drug development.

In recent studies, {5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has shown promising results in various biological assays. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored in the context of neurological disorders.

The pharmacokinetic properties of {5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high solubility and stability in biological systems make it suitable for both oral and parenteral administration. Furthermore, its low toxicity and minimal side effects enhance its safety profile as a potential therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to assess the efficacy and safety of {5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine. Early-phase trials have demonstrated promising results in terms of target engagement and biological activity. These findings have paved the way for more advanced clinical studies to evaluate its effectiveness in treating specific diseases.

In addition to its direct therapeutic applications, {5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has also been studied as a tool compound in chemical biology research. Its unique structure and functional groups make it an ideal candidate for probing biological pathways and understanding disease mechanisms at a molecular level. This dual role as both a therapeutic agent and a research tool underscores its significance in the field of medicinal chemistry.

The future prospects for {5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine are promising. Ongoing research aims to optimize its structure for improved potency and selectivity. Additionally, efforts are being made to develop prodrugs and delivery systems that can enhance its bioavailability and reduce side effects. These advancements are expected to broaden its therapeutic applications and improve patient outcomes.

In conclusion, {5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172271-37-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for drug development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.